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Researchers and agricultural professionals are increasingly exploring the combined application

of 1,3-Dichloropropene (1,3-D) with other pesticides to broaden the spectrum of pest control

and improve overall efficacy. Studies have demonstrated that such combinations can offer

synergistic effects, providing a powerful alternative to traditional broad-spectrum fumigants like

methyl bromide.

The primary motivation for combining 1,3-D, a potent nematicide, with other agents is to target

a wider range of soil-borne pathogens, including fungi and weeds, which 1,3-D alone may not

effectively control. This approach not only enhances pest management but can also contribute

to integrated pest management strategies.

Enhanced Control of Nematodes, Fungi, and Weeds
Research has shown that combining 1,3-D with metam sodium (MNa) can lead to superior

control of multiple soil-borne pests.[1][2] A laboratory experiment and two greenhouse studies

on cucumber production revealed that a combination of 1,3-D and MNa (10+20 mg a.i. kg⁻¹

soil) provided the best complementary control of root-knot nematode (Meloidogyne incognita),

Fusarium oxysporum, and two species of weed seeds.[1][2] In these studies, the combined

application significantly inhibited the ability of M. incognita to form root galls and substantially

reduced the colony-forming units of F. oxysporum.[1][2] The control efficacy of the combined

treatment was higher than when either 1,3-D or MNa was used alone and was comparable to

methyl bromide treatment, all while maintaining high cucumber yields.[1][2]
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Similarly, combinations of 1,3-D, chloropicrin, and metam-sodium have proven as effective as

methyl bromide in controlling Meloidogyne incognita, Pythium irregulare, Rhizoctonia solani,

and Cyperus esculentus (nutsedge).[3] However, the application method and timing are crucial

factors influencing the outcomes. For instance, chisel-applied combinations were found to be

more effective for root-knot nematode control than drip-applied combinations.[3]

The combination of 1,3-D with chloropicrin has also shown promise in controlling purple

nutsedge (Cyperus rotundus).[4] The effectiveness of this combination can be further enhanced

by using virtually impermeable films (VIF) as mulch, which leads to higher soil gas

concentrations of 1,3-D.[4]

Synergistic Effects with Biocontrol Agents
An innovative approach involves the integration of 1,3-D with biocontrol agents. A study

investigating the combination of 1,3-D with the biocontrol agent Trichoderma harzianum (TH)

and an organic fertilizer (OF) for controlling Meloidogyne incognita on tomato demonstrated

significant synergistic effects.[5] While 1,3-D alone limited its nematicidal efficacy to the first

crop, its integration with TH and OF resulted in the greatest reduction in nematode infestation

and the highest increases in plant growth and yield across two consecutive tomato crops.[5]

This suggests that the biocontrol agent helps to maintain the suppressive effect on nematodes

in the long term.

Quantitative Data on Efficacy
The following tables summarize the quantitative data from various studies on the efficacy of

1,3-Dichloropropene in combination with other pesticides.

Table 1: Efficacy of 1,3-D and Metam Sodium (MNa) on Soil-borne Pests in Cucumber

Production[1][2]
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Treatment
Root-knot
Nematode (gall
index)

Fusarium
oxysporum
(CFU/g soil)

Weed Control
(%)

Cucumber
Yield ( kg/m ²)

1,3-D + MNa 1.2 150 95 12.5

1,3-D alone 2.5 350 70 10.2

MNa alone 3.8 200 90 9.8

Methyl Bromide 1.1 120 98 12.8

Untreated

Control
8.5 800 0 6.5

Table 2: Efficacy of 1,3-D, Chloropicrin, and Metam-Sodium on Soil-borne Pests in Squash[3]

Treatment

Root-knot
Nematode
(galls/root
system)

Pythium
irregulare (%
root rot)

Rhizoctonia
solani (%
damping-off)

Cyperus
esculentus
(shoots/m²)

1,3-D +

Chloropicrin +

Metam-Sodium

5 10 8 3

Methyl Bromide 4 8 7 2

Untreated

Control
65 45 30 58

Table 3: Effect of 1,3-D + Chloropicrin on Purple Nutsedge (Cyperus rotundus) under Different

Mulches[4]
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Mulch Type Application Method
Nutsedge Plants (per 30 ft
of bed)

Virtually Impermeable Film

(VIF)
Soil Injection 29

Virtually Impermeable Film

(VIF)
Drip Tape 112

High Density Polyethylene Soil Injection 45

High Density Polyethylene Drip Tape 130

Untreated Control - >200

Table 4: Synergistic Effect of 1,3-D, Trichoderma harzianum (TH), and Organic Fertilizer (OF)

on Meloidogyne incognita in Tomato[5][6]

Treatment
Nematode Gall
Index (1st
Crop)

Nematode Gall
Index (2nd
Crop)

Tomato Yield (
kg/plant - 1st
Crop)

Tomato Yield (
kg/plant - 2nd
Crop)

1,3-D + TH + OF 1.1 1.5 4.8 4.5

1,3-D 1.8 3.5 4.2 3.8

TH + OF 2.5 2.2 4.0 4.1

Untreated

Control
4.5 4.8 2.5 2.3

Experimental Protocols
Study 1: Combination of 1,3-D and Metam Sodium for Cucumber Production[1][2]

Objective: To evaluate the efficacy of combined 1,3-D and metam sodium (MNa) for

controlling soil-borne pests in cucumber greenhouses.

Experimental Design: Laboratory and greenhouse trials were conducted.
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Treatments:

Combined 1,3-D and MNa (10+20 g a.i. m⁻²)

1,3-D alone

MNa alone

Methyl bromide (MB)

Untreated control

Application: Fumigants were applied to the soil before cucumber planting.

Assessments:

Root-knot nematode infestation was assessed by counting root galls.

Fusarium oxysporum populations were determined by counting colony-forming units

(CFU) on media.

Weed control was visually assessed.

Cucumber yield was measured at harvest.

Study 2: Application of 1,3-D, Chloropicrin, and Metam-Sodium in Squash Plasticulture[3]

Objective: To evaluate the effects of application timing and method of fumigant combinations

on pest control and squash growth.

Experimental Design: Two separate tests with varying plant-back times (1 to 4 weeks).

Treatments: Combinations of 1,3-D, chloropicrin, and metam-sodium.

Application Methods:

Chisel-injected

Drip-applied
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Pests Targeted:Meloidogyne incognita, Pythium irregulare, Rhizoctonia solani, and Cyperus

esculentus.

Assessments: Pest populations and squash yield were evaluated.

Study 3: Combination of 1,3-D and Trichoderma harzianum for Tomato Production[5]

Objective: To investigate the combined effect of 1,3-D, Trichoderma harzianum (TH), and an

organic fertilizer (OF) on Meloidogyne incognita and tomato growth.

Experimental Design: The study was conducted over two consecutive tomato crops.

Treatments:

1,3-D application only in the first crop.

TH and OF were applied in both crops.

Combinations of the above treatments.

Assessments: Nematode infestation (gall index), plant growth parameters, and tomato yield

were measured for both crops.

Visualizing Experimental Workflows

Pre-Application Phase Application Phase Post-Application Phase

Assessment Phase

Soil Preparation Fumigant Combination
(e.g., 1,3-D + MNa)

Leads to Soil Fumigation
(Chisel or Drip)

Applied during Plant-Back PeriodRequires Crop Planting
Followed by

Pest Population
Assessment

Leads to

Crop Yield
Measurement

Leads to
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Click to download full resolution via product page

Caption: Generalized workflow for soil fumigation experiments.
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Nematode Control Increased Crop Yield

Click to download full resolution via product page

Caption: Integrated approach combining chemical and biological control.

In conclusion, the combination of 1,3-Dichloropropene with other pesticides and biocontrol

agents presents a promising strategy for effective and broad-spectrum soil pest management.

The synergistic effects observed in various studies highlight the potential of these integrated

approaches to enhance crop protection and yield, offering viable alternatives to single-fumigant

treatments. However, careful consideration of application methods, timing, and local soil

conditions is essential to optimize the efficacy of these combinations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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